![molecular formula C11H11BrN2O2 B1406736 Ethyl 2-(7-bromoimidazo[1,2-a]pyridin-3-yl)acetate CAS No. 1363383-34-9](/img/structure/B1406736.png)
Ethyl 2-(7-bromoimidazo[1,2-a]pyridin-3-yl)acetate
Overview
Description
Ethyl 2-(7-bromoimidazo[1,2-a]pyridin-3-yl)acetate is a chemical compound with the CAS Number: 1363383-34-9 . It has a molecular weight of 283.12 . The IUPAC name for this compound is ethyl 2-(7-bromoimidazo[1,2-a]pyridin-3-yl)acetate .
Synthesis Analysis
The synthesis of compounds similar to Ethyl 2-(7-bromoimidazo[1,2-a]pyridin-3-yl)acetate has been reported in the literature . N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from α-bromoketones and 2-aminopyridine under different reaction conditions .Molecular Structure Analysis
The InChI code for this compound is 1S/C11H11BrN2O2/c1-2-16-11(15)6-9-7-13-10-5-8(12)3-4-14(9)10/h3-5,7H,2,6H2,1H3 . This code provides a unique representation of the compound’s molecular structure.Chemical Reactions Analysis
In the synthesis process, N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP . Whereas 3-bromoimidazopyridines were obtained in ethyl acetate via one-pot tandem cyclization/bromination when only TBHP was added .Physical And Chemical Properties Analysis
The compound is stored at a temperature between 28 C . It is a solid substance .Scientific Research Applications
Organic Synthesis
Ethyl 2-(7-bromoimidazo[1,2-a]pyridin-3-yl)acetate: is a versatile building block in organic synthesis. Its structure contains both a bromoimidazo-pyridine moiety and an ester group, which can undergo various chemical reactions. Researchers utilize this compound for constructing complex molecules, particularly those with potential pharmacological activities .
Medicinal Chemistry
In medicinal chemistry, this compound serves as a precursor for synthesizing imidazo[1,2-a]pyridine derivatives. These derivatives are of interest due to their wide range of biological activities, including antiviral, antibacterial, and anticancer properties .
Material Science
The bromoimidazo-pyridine core of the compound can be used to create new materials with unique properties. For instance, it can be incorporated into polymers or used to synthesize ligands for metal-organic frameworks (MOFs), which have applications in gas storage, separation, and catalysis .
Catalysis
Catalysts derived from imidazo[1,2-a]pyridine structures can facilitate various chemical transformations. This compound can be modified to produce catalysts that are used in organic reactions, such as cross-coupling reactions, which are fundamental in creating complex organic molecules .
Agricultural Chemistry
Imidazo[1,2-a]pyridines have been explored for their potential use in agriculture. They can be synthesized into compounds that act as growth regulators, herbicides, or insecticides, contributing to the development of new agrochemicals .
Environmental Science
Due to the reactivity of the bromo group, this compound can be used in environmental science research to create sensors or indicators for detecting pollutants or monitoring environmental conditions .
Mechanism of Action
Target of Action
It is known that imidazo[1,2-a]pyridines, a class of compounds to which this molecule belongs, are often used as pharmacophores in medicinal chemistry . They interact with various biological targets, contributing to their therapeutic value .
Mode of Action
It’s known that the compound can be synthesized from α-bromoketones and 2-aminopyridine under certain reaction conditions . The reaction involves C–C bond cleavage promoted by I2 and TBHP .
Biochemical Pathways
Imidazo[1,2-a]pyridines, in general, are known to interact with various biochemical pathways due to their wide range of applications in medicinal chemistry .
Result of Action
Compounds of the imidazo[1,2-a]pyridine class are known to have varied medicinal applications, suggesting they have significant molecular and cellular effects .
Action Environment
It’s known that the compound should be stored at a temperature of 28 c for optimal stability .
Safety and Hazards
properties
IUPAC Name |
ethyl 2-(7-bromoimidazo[1,2-a]pyridin-3-yl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrN2O2/c1-2-16-11(15)6-9-7-13-10-5-8(12)3-4-14(9)10/h3-5,7H,2,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWWKGXJTUNFUSL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CN=C2N1C=CC(=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90858597 |
Source
|
| Record name | Ethyl (7-bromoimidazo[1,2-a]pyridin-3-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90858597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(7-bromoimidazo[1,2-a]pyridin-3-yl)acetate | |
CAS RN |
1363383-34-9 |
Source
|
| Record name | Imidazo[1,2-a]pyridine-3-acetic acid, 7-bromo-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1363383-34-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl (7-bromoimidazo[1,2-a]pyridin-3-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90858597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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